Cas no 1223573-41-8 (tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate)

• Product Name: tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• CAS No: 1223573-41-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD16877674
• CID: 831495
• PubChem ID: 54758968
• Update Time: 2025-07-26

tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• 6-Boc-1-oxa-6-azaspiro[3.3]heptane
• 1-Oxa-6-azaspiro[3.3]heptane-6-carboxylic acid tert-butyl ester
• 1-Oxa-6-azaspiro[3.3]heptane-6-carboxylic acid, 1,1-dimethylethyl ester
• AK140926
• FT-0684512
• KB-66400
• RP07281
• 1-Oxa-6-aza-spiro[3.3]heptane-6-carboxylic acid tert-butyl ester
• SY319101
• BS-42737
• CS-0003514
• SCHEMBL12654039
• SB11541
• EN300-243513
• DB-003779
• J-505035
• TERT-BUTYL 1-OXA-6-AZASPIRO[3.3]HEPTANE-6-CARBOXYLATE 95+%
• tert-butyl1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• tert-butyl 1-oxa-6-azaspiro[3,3]heptane-6-carboxylate
• 1223573-41-8
• W-205145
• AKOS015893274
• YYB57341
• MFCD16877674
• P11957
• 1-Oxa-6-azaspiro[3.3]heptane-6-carboxylic acid tert-butyl ester, AldrichCPR
• tert-Butyl2,5-Dioxa-8-aza-spiro[3,5]nonane-8-carboxylate
• DTXSID00716614
• 1-Oxa-6-azaspiro[3.3]heptane-6-carboxylic acidtert-butyl ester
• QOXFRPSIASGKGE-UHFFFAOYSA-N

• MDL： MFCD16877674
• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(12)11-6-10(7-11)4-5-13-10/h4-7H2,1-3H3
• InChI Key： QOXFRPSIASGKGE-UHFFFAOYSA-N
• SMILES： O1CCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 278.9±33.0 ºC (760 Torr),
• Flash Point: 122.4±25.4 ºC,
• Solubility: Slightly soluble (10 g/l) (25 º C),

tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Security Information

• Hazard Category Code： 52

Additional information on tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate

Research Brief on tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate (CAS: 1223573-41-8): Recent Advances and Applications

In recent years, tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate (CAS: 1223573-41-8) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This spirocyclic compound, characterized by its unique 1-oxa-6-azaspiro[3.3]heptane scaffold, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its utility in constructing complex molecular architectures.

A notable advancement in the synthesis of tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate involves the use of novel catalytic systems to improve yield and selectivity. Researchers have reported a streamlined synthetic route that employs palladium-catalyzed cross-coupling reactions, enabling efficient access to this spirocyclic framework. The optimized protocol not only reduces the number of synthetic steps but also minimizes the formation of byproducts, making it more environmentally sustainable and cost-effective for large-scale production.

The versatility of tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate as a building block has been demonstrated in the synthesis of various pharmacologically relevant molecules. For instance, it has been utilized in the construction of protease inhibitors and kinase modulators, where the spirocyclic core contributes to enhanced binding affinity and metabolic stability. Recent studies have also explored its incorporation into peptide mimetics, highlighting its potential in addressing challenges related to peptide drug delivery and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its rigid spirocyclic structure has been leveraged to design novel polymers with improved thermal stability and mechanical properties. Researchers are investigating its use in the development of advanced materials for drug delivery systems and biomedical devices, further expanding its utility beyond traditional chemical synthesis.

Despite these advancements, challenges remain in the functionalization and derivatization of tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate. Current research efforts are directed toward developing regioselective and stereoselective transformations to access a broader range of derivatives. Computational studies and mechanistic investigations are being employed to elucidate reaction pathways and optimize conditions for these transformations, paving the way for more efficient and selective synthetic methodologies.

In conclusion, tert-Butyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate (CAS: 1223573-41-8) continues to be a valuable scaffold in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive target for synthetic chemists and drug developers alike. Future research is expected to focus on expanding its applications in drug discovery, materials science, and beyond, driven by ongoing innovations in synthetic chemistry and catalysis.